Cas no 2227791-52-6 (rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227791-52-6
• MF: C₁₁H₈ClF₃O₂
• MW: 264.628232955933
• CID: 6236298
• PubChem ID: 165794539
• Update Time: 2025-09-28

rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• 2227791-52-6
• EN300-1940747
• rac-(1R,2R)-2-[3-chloro-4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C11H8ClF3O2/c12-9-3-5(6-4-7(6)10(16)17)1-2-8(9)11(13,14)15/h1-3,6-7H,4H2,(H,16,17)/t6-,7+/m0/s1
• InChI Key： OSXSBVFOFDOERP-NKWVEPMBSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 264.0164917g/mol
• Monoisotopic Mass: 264.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic Acid (CAS No. 2227791-52-6)

Rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2227791-52-6, represents a class of molecules that are being extensively studied for their potential applications in drug development and medicinal chemistry. The presence of a cyclopropane ring in its structure imparts distinctive reactivity and binding characteristics, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of Rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid consists of a cyclopropane moiety substituted with a phenyl group at the 2-position, a chloro group at the 3-position, and a trifluoromethyl group at the 4-position. This arrangement creates a highly functionalized molecule that can interact with biological targets in multiple ways. The cyclopropane ring is known for its strained three-membered carbon framework, which can enhance the binding affinity of the molecule to its target proteins or enzymes. Additionally, the electron-withdrawing nature of the chloro and trifluoromethyl groups influences the electronic properties of the molecule, further modulating its interactions with biological systems.

In recent years, there has been a surge in research focused on developing new therapeutic agents that leverage the unique properties of cyclopropane-containing compounds. These molecules have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The structural features of Rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid make it an attractive candidate for further exploration in these areas. Specifically, the cyclopropane ring can serve as a rigid scaffold that mimics natural product structures, while the substituents provide opportunities for fine-tuning the pharmacokinetic and pharmacodynamic properties of the compound.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural rigidity provided by the cyclopropane ring and the presence of multiple functional groups allows for diverse chemical modifications. This flexibility enables chemists to optimize various parameters such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated that derivatives of this compound exhibit promising biological activity against several targets relevant to human diseases. For instance, preliminary investigations suggest that certain analogs may inhibit key enzymes involved in cancer cell proliferation and survival.

The synthesis of Rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The strained nature of the cyclopropane ring requires careful handling during synthesis to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry. These methods allow for the efficient construction of chiral centers, which are critical for maintaining biological activity.

The pharmacological profile of this compound is another area of intense interest. Early pharmacokinetic studies indicate that it exhibits good oral bioavailability and moderate metabolic stability. These properties are essential for developing drugs that can be administered orally and maintain efficacy over time. Additionally, preliminary toxicology studies suggest that it is well-tolerated at therapeutic doses, although further investigations are needed to fully assess its safety profile. The combination of favorable pharmacokinetic properties and promising biological activity makes this compound an attractive candidate for clinical development.

In conclusion, Rac-(1R,2R)-2-3-chloro-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2227791-52-6) is a structurally unique and functionally versatile compound with significant potential in pharmaceutical research. Its complex molecular architecture provides multiple opportunities for chemical modification and optimization, making it a valuable scaffold for drug discovery efforts. Recent studies highlight its promising biological activity against various disease-related targets, along with favorable pharmacokinetic properties that support further development as a therapeutic agent.